Cas no 79759-66-3 (2H-Benzimidazol-2-one,5-chloro-3-(4-chlorophenyl)-1,3-dihydro-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,5-chloro-3-(4-chlorophenyl)-1,3-dihydro-1-methyl-
• CAS No: 79759-66-3
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 567486
• PubChem ID: 3061792
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,5-chloro-3-(4-chlorophenyl)-1,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-chloro-3-(4-chlorophenyl)-1,3-dihydro-1-methyl-
• 5-chloro-3-(4-chlorophenyl)-1-methyl-benzoimidazol-2-one
• 5-chloro-3-(4-chlorophenyl)-1-methylbenzimidazol-2-one
• DTXSID10229886
• 5-chloro-3-(4-chlorophenyl)-1-methylbenzo[d]imidazol-2-one
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-chloro-3-(4-chlorophenyl)-1-methyl-
• 79759-66-3
• 1,3-Dihydro-5-chloro-3-(4-chlorophenyl)-1-methyl-2H-benzimidazol-2-one
• BRN 5575531

• Inchi： 1S/C14H10Cl2N2O/c1-17-12-7-4-10(16)8-13(12)18(14(17)19)11-5-2-9(15)3-6-11/h2-8H,1H3
• InChI Key： TUBSJVSBJVGBMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC(=CC=1)Cl)C(N2C)=O

Computed Properties

• Exact Mass: 292.017018
• Monoisotopic Mass: 292.017018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6

Experimental Properties

• Density: 1.428
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 223.8°C
• Refractive Index: 1.656